Cas no 113018-98-7 (2H-1-Benzopyran-3-carboxaldehyde,6-chloro-4-hydroxy-2-oxo-)

2H-1-Benzopyran-3-carboxaldehyde,6-chloro-4-hydroxy-2-oxo- structure
113018-98-7 structure
Product Name:2H-1-Benzopyran-3-carboxaldehyde,6-chloro-4-hydroxy-2-oxo-
CAS No:113018-98-7
MF:C10H5ClO4
MW:224.59730219841
CID:130018
PubChem ID:135731722
Update Time:2025-04-19

2H-1-Benzopyran-3-carboxaldehyde,6-chloro-4-hydroxy-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carboxaldehyde,6-chloro-4-hydroxy-2-oxo-
    • 4-HYDROXY-6-CHLORO-3-FORMYLCOUMARIN
    • 2H-1-Benzopyran-2,4(3H)-dione, 6-chloro-3-(hydroxymethylene)-
    • 6-CHLORO-4-HYDROXY-2-OXO-2H-CHROMENE-3-CARBALDEHYDE
    • ACMC-1C9LE
    • AG-D-32599
    • AGN-PC-001GOG
    • CTK4A8071
    • KB-248406
    • SALOR-INT L481521-1EA
    • DTXSID30699623
    • 6-CHLORO-4-HYDROXY-2-OXOCHROMENE-3-CARBALDEHYDE
    • 6-Chloro-3-(hydroxymethylidene)-2H-1-benzopyran-2,4(3H)-dione
    • AKOS024417672
    • SCHEMBL11568363
    • 113018-98-7
    • Inchi: 1S/C10H5ClO4/c11-5-1-2-8-6(3-5)9(13)7(4-12)10(14)15-8/h1-4,13H
    • InChI Key: SEPLQNFQGGDKHK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(=C(C=O)C(=O)O2)O

Computed Properties

  • Exact Mass: 223.98765
  • Monoisotopic Mass: 223.988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 63.6A^2
  • XLogP3: 2.1

Experimental Properties

  • PSA: 63.6
  • LogP: 1.96450
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